N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-(3-acetylphenyl)-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C18H20N2O5/c1-11(21)12-6-5-7-13(8-12)19-18(22)20-14-9-15(23-2)17(25-4)16(10-14)24-3/h5-10H,1-4H3,(H2,19,20,22)
• InChI Key: XCFJXRYOUFYJBT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)NC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea, also known as AUTP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea is based on its ability to activate P2Y receptors, which are a class of G protein-coupled receptors that are involved in purinergic signaling. By activating these receptors, N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea can modulate a wide range of physiological processes, including neurotransmission, inflammation, and immune function.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea has been found to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of immune function, and the inhibition of inflammation. These effects make N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea a valuable tool for investigating various biological processes and for developing new therapeutic interventions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea in lab experiments is its ability to selectively activate P2Y receptors, which allows for the specific modulation of purinergic signaling pathways. However, one of the limitations of using N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea is its relatively low potency, which can make it difficult to achieve the desired biological effects at low concentrations.

Future Directions

There are many potential future directions for research on N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea, including the development of more potent analogs, the investigation of its potential therapeutic applications, and the elucidation of its precise mechanism of action. Additionally, further research is needed to fully understand the role of purinergic signaling in various physiological processes, which could lead to the development of new treatments for a wide range of diseases and disorders.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea involves the reaction of 3-acetylphenyl isocyanate with 3,4,5-trimethoxyaniline in the presence of a catalyst. This reaction results in the formation of N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea, which can be purified using standard laboratory techniques.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea has been used extensively in scientific research as a tool for investigating various biological processes. One of the main applications of N-(3-acetylphenyl)-N'-(3,4,5-trimethoxyphenyl)urea is in the study of purinergic signaling, which is a key mechanism involved in a wide range of physiological processes.